(S)-2-((4-((2-Fluorobenzyl)oxy)benzyl)amino)propanamide methanesulfonate

• IUPAC Name: (2S)-2-[[4-[(2-fluorophenyl)methoxy]phenyl]methylamino]propanamide;methanesulfonic acid
• InChI: InChI=1S/C17H19FN2O2.CH4O3S/c1-12(17(19)21)20-10-13-6-8-15(9-7-13)22-11-14-4-2-3-5-16(14)18;1-5(2,3)4/h2-9,12,20H,10-11H2,1H3,(H2,19,21);1H3,(H,2,3,4)/t12-;/m0./s1
• InChI Key: CHQVNINIGBRKGZ-YDALLXLXSA-N
• Canonical SMILES: CC(C(=O)N)NCC1=CC=C(C=C1)OCC2=CC=CC=C2F.CS(=O)(=O)O
• Isomeric SMILES: C[C@@H](C(=O)N)NCC1=CC=C(C=C1)OCC2=CC=CC=C2F.CS(=O)(=O)O
• Molecular Formula: C18H23FN2O5S
• DSSTOX Substance ID: DTXSID80635374
• Molecular Weight: 398.5 g/mol
• CAS No.: 202825-45-4

Description

Ralfinamide mesylate is a synthetic compound known for its multimodal pharmacological properties. It is primarily investigated for its potential in treating neuropathic pain and other pain conditions such as post-operative dental pain. The compound acts as a mixed voltage-gated sodium channel blocker, N-type calcium channel blocker, noncompetitive NMDA receptor antagonist, and monoamine oxidase B inhibitor .

Scientific Research Applications

Ralfinamide mesylate has a wide range of scientific research applications:

Chemistry: Used as a model compound to study the behavior of sodium and calcium channel blockers.

Biology: Investigated for its effects on neuronal cells and pain pathways.

Medicine: Explored for its potential in treating neuropathic pain, inflammatory pain, and other pain conditions.

Industry: Utilized in the development of new analgesic drugs and pain management therapies

Mechanism of Action

Ralfinamide Mesylate, also known as (S)-2-((4-((2-Fluorobenzyl)oxy)benzyl)amino)propanamide methanesulfonate, is a multimodal drug with a complex pharmacology . It is under investigation for the treatment of neuropathic pain and other pain conditions .

Target of Action

Ralfinamide Mesylate primarily targets voltage-gated sodium channels (including Na v 1.7) and N-type calcium channels . These channels play a crucial role in the transmission of pain signals in the nervous system.

Mode of Action

Ralfinamide Mesylate acts as a mixed voltage-gated sodium channel blocker and an N-type calcium channel blocker . It inhibits these channels in a voltage-dependent manner, with higher potency against inactivated channels . It is two-fold selective for tetrodotoxin (TTX)-resistant sodium channels compared with TTX-sensitive currents .

Biochemical Pathways

By blocking sodium and calcium channels, Ralfinamide Mesylate suppresses the propagation of action potentials, thereby reducing the transmission of pain signals . This can lead to downstream effects such as the reduction of pain sensation.

Result of Action

The primary result of Ralfinamide Mesylate’s action is the suppression of pain . By blocking specific sodium and calcium channels, it reduces the transmission of pain signals, leading to a decrease in the sensation of pain .

Action Environment

The action, efficacy, and stability of Ralfinamide Mesylate can be influenced by various environmental factors

Preparation Methods

Synthetic Routes and Reaction Conditions

Ralfinamide mesylate is synthesized through a series of chemical reactions starting from α-aminoamide. The synthesis involves the reaction of 4-[(2-fluorophenyl)methoxy]benzylamine with (S)-2-chloropropionamide under specific conditions to yield the desired product. The reaction conditions typically include the use of solvents like acetonitrile and catalysts such as triethylamine .

Industrial Production Methods

Industrial production of Ralfinamide mesylate involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes rigorous purification steps such as recrystallization and chromatography to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

Ralfinamide mesylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: It can be reduced to form reduced derivatives.

Substitution: Ralfinamide mesylate can undergo substitution reactions where functional groups are replaced with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and alkylating agents are commonly used.

Major Products Formed

The major products formed from these reactions include various derivatives of Ralfinamide mesylate, which may have different pharmacological properties .

Comparison with Similar Compounds

Similar Compounds

Safinamide: Another compound with a different fluorine position, used for similar purposes.

Evenamide: A structurally related antipsychotic in development.

Lacosamide: Used for partial-onset seizures and diabetic neuropathic pain.

Ziconotide: An FDA-approved peptide for chronic neuropathic pain.

Uniqueness

Ralfinamide mesylate is unique due to its multimodal action, targeting multiple pathways involved in pain signaling. This makes it a promising candidate for treating various pain conditions compared to other compounds that may target only a single pathway .